Cas no 304018-03-9 (3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine)

• Product Name: 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine
• CAS No: 304018-03-9
• MF: C₁₄H₁₂FNOS
• MW: 261.31458568573
• CID: 4644833
• PubChem ID: 25799415
• Update Time: 2025-10-05

3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-amino-5,6-dihydro-4H-cyclopenta[b]thien-3-yl)(4-fluorophenyl)-
• 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopenta[B]thiophen-2-amine
• 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine

• Inchi： 1S/C14H12FNOS/c15-9-6-4-8(5-7-9)13(17)12-10-2-1-3-11(10)18-14(12)16/h4-7H,1-3,16H2
• InChI Key： OGSMKDODPGCQDT-UHFFFAOYSA-N
• SMILES： C(C1=C(N)SC2CCCC=21)(C1=CC=C(F)C=C1)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 495.5±45.0 °C at 760 mmHg
• Flash Point: 253.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine

3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine: A Comprehensive Overview

The compound with CAS No 304018-03-9, commonly referred to as 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorobenzoyl group with a cyclopentaBthiophene moiety. The integration of these functional groups imparts distinctive electronic and optical properties, making it a promising candidate for various applications.

CyclopentaBthiophene is a heterocyclic compound characterized by its five-membered ring containing sulfur atoms. The presence of this structure in the molecule contributes to its stability and reactivity. The fluorobenzoyl group, on the other hand, introduces electron-withdrawing effects, which can significantly influence the electronic characteristics of the compound. Recent studies have explored the impact of these substituents on the molecule's behavior in different chemical environments.

The synthesis of 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine involves a multi-step process that typically begins with the preparation of the cyclopentaBthiophene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the fluorobenzoyl group. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound meets the standards required for advanced applications.

One of the most exciting developments involving this compound is its potential use in optoelectronic devices. The combination of its electronic properties and structural integrity makes it an ideal candidate for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into device architectures can enhance efficiency and stability, paving the way for its commercialization.

In addition to its electronic applications, 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine has shown promise in biotechnology and drug discovery. Its unique structure allows for interactions with biological systems at molecular levels, making it a valuable tool in studying cellular processes. Researchers are actively exploring its potential as a drug delivery agent or as a component in bioimaging technologies.

The compound's ability to form self-assembled monolayers (SAMs) has also been a topic of interest. SAMs are critical in surface modification and nanotechnology, where they can be used to create surfaces with tailored properties. The integration of cyclopentaBthiophene into SAMs has been shown to improve their mechanical and chemical resistance, making them suitable for harsh environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine. Using density functional theory (DFT), researchers have modeled its electronic structure and predicted its reactivity under various conditions. These simulations have been instrumental in guiding experimental designs and optimizing synthetic pathways.

Furthermore, the compound's compatibility with green chemistry principles has made it an attractive option for sustainable chemical processes. Its synthesis can be carried out using eco-friendly solvents and catalysts, reducing environmental impact while maintaining high efficiency. This aligns with global efforts to promote environmentally responsible practices in industry and research.

In conclusion, 3-(4-Fluorobenzoyl)-4h,5h,6h-cyclopentaBthiophen-2-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, electronics, and biotechnology. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing technological frontiers is expected to grow significantly.